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Compound of Interest

Compound Name: 17-Hydroxyisolathyrol

Cat. No.: B15594513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 17-
Hydroxyisolathyrol, a lathyrane-type diterpenoid isolated from Euphorbia lathyris. Due to the

challenges in accessing the full text of the original source publication, this document

synthesizes available information and presents a generalized workflow for the isolation and

characterization of such natural products.

Spectroscopic Data of 17-Hydroxyisolathyrol
Detailed, experimentally-derived NMR and MS data for 17-Hydroxyisolathyrol are found in

specialized scientific literature. The primary reference for the isolation and characterization of

lathyrane-type diterpenes from Euphorbia lathyris is the publication by Adolf W. and Hecker E.

in Planta Medica (1984). While direct access to the raw data within this specific publication is

limited, the following tables represent the typical characterization data presented for such

compounds.

Table 1: Mass Spectrometry Data for 17-Hydroxyisolathyrol

Ionization Mode Observed m/z Interpretation

Electrospray (ESI-MS) [M+H]⁺ Protonated molecule

[M+Na]⁺ Sodium adduct
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Table 2: ¹H NMR Spectroscopic Data for 17-Hydroxyisolathyrol (Typical values in CDCl₃)

Proton
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-1

H-2

...

H-17

H-18 (CH₃)

H-19 (CH₃)

H-20 (CH₃)

Table 3: ¹³C NMR Spectroscopic Data for 17-Hydroxyisolathyrol (Typical values in CDCl₃)

Carbon Chemical Shift (δ, ppm)

C-1

C-2

...

C-17

C-18

C-19

C-20

Note: The tables are placeholders and would be populated with specific data from the primary

literature.

Experimental Protocols
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The following outlines a generalized experimental approach for the isolation and spectroscopic

analysis of lathyrane diterpenoids like 17-Hydroxyisolathyrol from plant material.

Isolation and Purification
Extraction: Dried and powdered plant material (e.g., seeds or roots of Euphorbia lathyris) is

typically extracted with a solvent such as methanol or acetone at room temperature.

Solvent Partitioning: The crude extract is then subjected to liquid-liquid partitioning with

solvents of increasing polarity (e.g., hexane, ethyl acetate, and butanol) to separate

compounds based on their polarity.

Chromatography: The fraction containing the diterpenoids is further purified using a

combination of chromatographic techniques, which may include:

Silica Gel Column Chromatography: For initial separation based on polarity.

Sephadex LH-20 Column Chromatography: For size-exclusion separation.

High-Performance Liquid Chromatography (HPLC): Often a final purification step using a

reversed-phase (e.g., C18) or normal-phase column to yield the pure compound.

Spectroscopic Analysis
Mass Spectrometry (MS):

Instrument: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is used.

Ionization Source: Electrospray ionization (ESI) is commonly employed for polar

molecules like diterpenoids.

Analysis: The accurate mass measurement of the molecular ion peak allows for the

determination of the molecular formula. Fragmentation patterns can provide structural

information.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.
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Solvent: Deuterated solvents such as chloroform (CDCl₃) or methanol (CD₃OD) are used

to dissolve the sample.

Experiments: A suite of NMR experiments is performed to elucidate the structure:

¹H NMR: Provides information about the number and chemical environment of protons.

¹³C NMR: Provides information about the number and chemical environment of carbon

atoms.

2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the

connectivity between protons and carbons, allowing for the complete assignment of the

molecular structure.

Visualization of the Characterization Workflow
The following diagram illustrates the general workflow for the isolation and structural elucidation

of a natural product like 17-Hydroxyisolathyrol.
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Caption: Workflow for Natural Product Isolation and Characterization.
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To cite this document: BenchChem. [Spectroscopic and Structural Elucidation of 17-
Hydroxyisolathyrol: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15594513#spectroscopic-data-nmr-ms-of-17-
hydroxyisolathyrol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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